N-methyl-3-(4-thiomorpholinylsulfonyl)benzamide

• IUPAC Name: N-methyl-3-thiomorpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C12H16N2O3S2/c1-13-12(15)10-3-2-4-11(9-10)19(16,17)14-5-7-18-8-6-14/h2-4,9H,5-8H2,1H3,(H,13,15)
• InChI Key: RQNAVLGAVMYVDH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CCSCC2
• Molecular Formula: C12H16N2O3S2
• Molecular Weight: 300.4 g/mol

Description

N-methyl-3-(4-thiomorpholinylsulfonyl)benzamide is a chemical compound that has been widely used in scientific research. This compound is also known as MTSEA, which is an abbreviation for Methanethiosulfonate Ethylammonium. MTSEA is a sulfhydryl-reactive compound that can be used to modify proteins and other biomolecules. The purpose of

Mechanism of Action

MTSEA reacts with sulfhydryl groups in proteins, which can result in the modification of protein function. The reaction between MTSEA and sulfhydryl groups is reversible, which allows for the study of protein function in real-time. MTSEA has also been shown to modify the function of ion channels by altering the conformation of the channel protein.
Biochemical and Physiological Effects:
MTSEA has been shown to have a wide range of biochemical and physiological effects. These effects include the modification of protein function, the alteration of ion channel function, and the inhibition of enzyme activity. MTSEA has also been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MTSEA has several advantages for use in lab experiments. It is a highly reactive compound that can be used to modify proteins in a specific and reversible manner. MTSEA is also relatively easy to synthesize and purify. However, there are also some limitations to the use of MTSEA. It can be toxic to cells at high concentrations, and it may react with other biomolecules in addition to sulfhydryl groups.

Future Directions

There are several future directions for research on MTSEA. One area of research is the development of new sulfhydryl-reactive compounds that are less toxic and more specific than MTSEA. Another area of research is the use of MTSEA in the study of protein-protein interactions. MTSEA has also been used to study the function of ion channels, and future research may focus on the development of new ion channel modulators based on the structure of MTSEA. Finally, MTSEA may have potential therapeutic applications, and future research may focus on the development of new drugs based on the structure of MTSEA.

Synthesis Methods

MTSEA is synthesized by reacting N-methyl-3-(4-chlorosulfonyl)benzamide with thiomorpholine in the presence of a base. The reaction produces MTSEA as a white crystalline solid. The purity of MTSEA can be improved by recrystallization from ethanol.

Scientific Research Applications

MTSEA has been used in a wide range of scientific research applications. One of the most common applications is the modification of cysteine residues in proteins. MTSEA reacts with cysteine residues to form a covalent bond, which can be used to study protein structure and function. MTSEA has also been used to study the function of ion channels, which are important for the transmission of signals in the nervous system.